Cas no 1804459-63-9 (Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1804459-63-9
• MF: C₁₀H₉ClF₂N₂O₄
• MW: 294.639268636703
• CID: 4873508
• Update Time: 2025-05-26

Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C10H9ClF2N2O4/c1-2-19-7(16)4-5-3-6(10(12)13)8(15(17)18)9(11)14-5/h3,10H,2,4H2,1H3
• InChI Key： NYOSVNXXTHPUIV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate

Comprehensive Overview of Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1804459-63-9)

Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1804459-63-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloro, difluoromethyl, nitro, and acetate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure and reactivity have garnered attention in modern drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in pyridine-based compounds stems from their broad utility in medicinal chemistry. Researchers frequently search for "synthesis of Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate" or "applications of nitropyridine derivatives," reflecting its relevance in targeting enzyme inhibition and signal transduction pathways. The difluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates, while the nitro group offers opportunities for further functionalization via reduction or substitution reactions.

In agrochemicals, this compound is explored for its potential as a precursor to novel herbicides and fungicides. Searches like "pyridine acetates in crop protection" highlight its role in addressing resistance issues in pest management. The chloro and nitro substituents contribute to its electrophilic character, enabling selective interactions with biological targets. Such properties align with the industry's demand for environmentally sustainable solutions, a trending topic in green chemistry forums.

From a synthetic perspective, CAS No. 1804459-63-9 is often discussed in contexts like "efficient routes to fluorinated pyridines" or "multistep heterocycle functionalization." Advances in catalytic fluorination and nitro-group manipulation have streamlined its production, reducing waste and improving yields—key concerns for process chemists. Computational studies also leverage its structure to model electronic effects, aiding in the design of next-generation materials.

Quality control and analytical profiling of Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate rely on techniques like HPLC and NMR, ensuring consistency for industrial-scale applications. Queries such as "spectroscopic data for CAS 1804459-63-9" underscore the need for reliable characterization methods. As regulatory standards tighten, precise documentation of purity and stability becomes paramount, driving innovation in analytical protocols.

In summary, Ethyl 2-chloro-4-(difluoromethyl)-3-nitropyridine-6-acetate exemplifies the intersection of synthetic versatility and practical utility. Its role in addressing challenges in drug design and crop science positions it as a compound of enduring interest, with ongoing research likely to uncover further applications.